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Compound of Interest

Compound Name: N-Bromophthalimide

Cat. No.: B1208297 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of the safety data for N-Bromophthalimide
(CAS No. 2439-85-2), a reagent commonly used in organic synthesis. The information is

compiled and presented to meet the needs of researchers, scientists, and professionals in drug

development, emphasizing safe handling, storage, and emergency procedures.

Chemical Identification and Physical Properties
N-Bromophthalimide is a white to light yellow crystalline powder. Key physical and chemical

properties are summarized below for easy reference.

Property Value Reference

Chemical Formula C₈H₄BrNO₂ [1][2][3]

Molecular Weight 226.03 g/mol [1][2][3]

Appearance
White to light yellow crystalline

powder
[4]

Melting Point 194-198 °C (decomposes) [1][3]

Solubility Decomposes in water.
No specific solubility data

found in searches.

CAS Number 2439-85-2 [1][2][3]
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Hazard Identification and GHS Classification
N-Bromophthalimide is classified as a hazardous substance. All personnel handling this

chemical should be thoroughly familiar with its potential hazards.

Hazard
Classification

GHS Pictogram Signal Word Hazard Statement

Skin Irritation

(Category 2)
Warning

H315: Causes skin

irritation.[2][5]

Eye Irritation

(Category 2A)
Warning

H319: Causes serious

eye irritation.[2][5]

Specific Target Organ

Toxicity - Single

Exposure (Category

3), Respiratory

System

Warning

H335: May cause

respiratory irritation.[2]

[5]

Toxicological Information
A critical review of available safety data sheets indicates that specific quantitative acute toxicity

data, such as LD₅₀ (Lethal Dose, 50%) and LC₅₀ (Lethal Concentration, 50%), for N-
Bromophthalimide is not available.[6] One supplier explicitly states, "No acute toxicity

information is available for this product."[6] Therefore, in the absence of specific data, it should

be handled with the care afforded to chemicals with unknown toxicological profiles, in addition

to its known irritant properties.

General Experimental Protocol for Acute Oral Toxicity
(LD₅₀) Determination
For novel compounds or those lacking toxicity data like N-Bromophthalimide, a standardized

protocol is followed to determine the acute oral LD₅₀. The OECD Guideline 423 (Acute Toxic

Class Method) is a commonly accepted methodology that minimizes the number of animals

required.[7][8][9]
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Objective: To determine the dose of a substance that is lethal to 50% of a test animal

population after a single oral administration.

Methodology:

Test Animals: Healthy, young adult rodents (typically rats or mice) of a single sex are used.[7]

Animals are acclimatized to laboratory conditions for at least five days before the

experiment.[7]

Housing and Feeding: Animals are housed in appropriate cages with controlled temperature,

humidity, and a 12-hour light/dark cycle.[7] Standard laboratory diet and drinking water are

provided ad libitum. Food is withheld for a set period before dosing.[7]

Dose Preparation: The test substance is typically administered via gavage. If not soluble in

water, a suitable, non-toxic vehicle is used. The concentration is prepared such that the

required dose can be administered in a volume that does not exceed 1-2 mL/100g of body

weight.[7]

Dosing Procedure: A stepwise procedure is used, starting with a dose from one of four fixed

levels (e.g., 5, 50, 300, or 2000 mg/kg body weight).[10] A small group of animals (e.g.,

three) is dosed at the initial level.

Observation: The outcome (survival or death) in the first group determines the dose for the

next group. If mortality is observed, the next group is dosed at a lower level. If no mortality

occurs, a higher dose is used for the subsequent group.[7]

Clinical Observations: Animals are observed for signs of toxicity shortly after dosing and

periodically for up to 14 days.[10] Observations include changes in skin, fur, eyes, and

behavior, as well as the presence of tremors, convulsions, or salivation.

Data Analysis: The LD₅₀ is not calculated as a precise value but is assigned to a toxicity

class based on the dose levels at which mortality was observed.[7] This classification is then

used for GHS hazard labeling.

Safety and Handling Procedures
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Proper handling and personal protective equipment (PPE) are critical to minimize exposure and

ensure laboratory safety.

Recommended Personal Protective Equipment (PPE)
PPE Type Specification Purpose

Eye/Face Protection

Chemical safety goggles or a

face shield meeting ANSI

Z87.1 standards.

To protect against dust and

splashes.[6]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber) and a lab

coat.

To prevent skin contact and

irritation.[2][11]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator with a particulate

filter.

To protect against inhalation of

harmful dust.[2][11]

Handling and Storage Workflow
The following diagram outlines the logical workflow for the safe handling and storage of N-
Bromophthalimide.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://assets.thermofisher.cn/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.sigmaaldrich.com/TH/th/product/aldrich/260908
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Guide_for_Handling_N_Bromoacetamide.pdf
https://www.sigmaaldrich.com/TH/th/product/aldrich/260908
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Guide_for_Handling_N_Bromoacetamide.pdf
https://www.benchchem.com/product/b1208297?utm_src=pdf-body
https://www.benchchem.com/product/b1208297?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208297?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Storage

Review Safety Data Sheet (SDS)

Ensure Emergency Equipment is Accessible
(Eyewash, Safety Shower)

Don Appropriate PPE

Handle in a Ventilated Area
(e.g., Fume Hood)

Avoid Dust Generation Avoid Contact with Skin and Eyes Keep Container Closed When Not in Use

Store in a Tightly Closed Container

Store in a Cool, Dry, Well-Ventilated Area

Store Away from Incompatible Materials
(Strong Oxidizing Agents, Strong Bases)

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Storage of N-Bromophthalimide.
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Emergency Procedures
In the event of an emergency, prompt and appropriate action is crucial.

First Aid Measures
Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Seek medical attention.

[12]

Skin Contact

Immediately wash off with soap and plenty of

water while removing all contaminated clothing

and shoes. Seek medical attention if irritation

persists.[12]

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. Seek

medical attention.[12]

Ingestion
Clean mouth with water. Do NOT induce

vomiting. Seek medical attention.[12]

Fire-Fighting Measures
Suitable Extinguishing Media: Water spray, carbon dioxide (CO₂), dry chemical, or chemical

foam.[6]

Hazardous Combustion Products: May produce nitrogen oxides (NOx), carbon monoxide

(CO), carbon dioxide (CO₂), and hydrogen halides upon thermal decomposition.[6][12]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[12]

Accidental Release (Spill) Workflow
The following diagram illustrates the logical workflow for responding to an accidental spill of N-
Bromophthalimide.
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N-Bromophthalimide Spill Response

Spill Occurs

Assess Spill Size and Risk

Small Spill?

Evacuate Area
Notify Others

Call Emergency Services

No

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Yes

Contain Spill
(Prevent Spread and Entry into Drains)

Clean Up Spill:
- Sweep up solid material

- Place in a sealed container for disposal

Decontaminate Spill Area
(Wash with soap and water)

Dispose of Waste as Hazardous

Restock Spill Kit

Click to download full resolution via product page

Caption: Emergency Response Workflow for an N-Bromophthalimide Spill.
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Stability and Reactivity
Chemical Stability: Stable under normal, recommended storage conditions.[12]

Conditions to Avoid: Exposure to moist air or water, excess heat.[6]

Incompatible Materials: Strong oxidizing agents and strong bases.[6][12]

Hazardous Decomposition Products: As mentioned in the fire-fighting section, thermal

decomposition can release hazardous gases.[6][12]

This guide is intended to supplement, not replace, the full Safety Data Sheet (SDS) provided by

the manufacturer. Always consult the most current SDS for N-Bromophthalimide before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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